![molecular formula C13H9FO2 B6285925 4-Fluorophenyl benzoate CAS No. 2714-93-4](/img/structure/B6285925.png)
4-Fluorophenyl benzoate
Overview
Description
4-Fluorophenyl benzoate is a chemical compound with the molecular formula C13H9FO2 . It is also known as p-Fluorobenzophenone .
Molecular Structure Analysis
The molecular weight of 4-Fluorophenyl benzoate is 216.208 Da . The structure of this compound is available as a 2D Mol file or as a computed 3D SD file .Scientific Research Applications
Antituberculosis Activity
4-Fluorophenyl benzoate is used in the synthesis of a series of substituted methylene/ethylene 4-fluorophenylhydrazide derivatives . These derivatives have been evaluated for their antimycobacterial activity toward a strain of Mycobacterium tuberculosis H37Rv . The compound 3a, 4-fluorobenzoic acid [(2,6-dichlorophenyl) methylene]hydrazide, showed the highest inhibitory activity of all the compounds under study .
Flame Retardancy and Dielectric Properties
A fluorine-containing diphenylphosphine oxide derivative (benzyl (4-fluorophenyl)phenylphosphine oxide, BFPPO) was prepared and used to improve the flame retardancy and dielectric properties of epoxy resin (EP) . The BFPPO-modified EP thermosets achieved a limiting oxygen index (LOI) of 34.0% and a UL-94 V-0 rating when the phosphorus content was 0.9 wt.% .
Biological Activities
4-Fluorophenyl benzoate can be used in the synthesis of Schiff bases . Schiff bases, including derivatives, have been synthesized and assessed for various biological activities they possess, such as antimicrobial, antioxidant, anti-inflammatory, anti-tuberculosis, anticonvulsants, anxiolytics, antidepressant, anticancer, antihypertensive, and anti-fungal activity .
Safety and Hazards
Mechanism of Action
Target of Action
Fluorinated compounds, in general, have been known to interact with various biological targets, including enzymes and receptors .
Mode of Action
The carbon-fluorine bond is one of the strongest in organic chemistry, which can influence the compound’s interaction with its targets .
Biochemical Pathways
For instance, some fluorinated compounds have been shown to affect the microbial degradation pathways
Pharmacokinetics
A study on a similar compound, 2-(4-fluorophenyl)imidazol-5-ones, showed promising pharmacokinetic properties, suggesting that fluorinated compounds can have favorable adme profiles .
Result of Action
Fluorinated compounds are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects
properties
IUPAC Name |
(4-fluorophenyl) benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FO2/c14-11-6-8-12(9-7-11)16-13(15)10-4-2-1-3-5-10/h1-9H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORIRFPBZPCIUSA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00299477 | |
Record name | 4-fluorophenyl benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00299477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluorophenyl benzoate | |
CAS RN |
2714-93-4 | |
Record name | NSC131005 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=131005 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-fluorophenyl benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00299477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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